1-(4-Fluorobenzyl)-3-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]urea
• InChI: InChI=1S/C21H24FN3O2/c1-14(2)20(26)25-11-3-4-16-7-10-18(12-19(16)25)24-21(27)23-13-15-5-8-17(22)9-6-15/h5-10,12,14H,3-4,11,13H2,1-2H3,(H2,23,24,27)
• InChI Key: UVRAGKWFUCLQGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol

Description

1-(4-Fluorobenzyl)-3-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)urea is a synthetic compound that has gained significant attention in scientific research. It is a member of the urea family of compounds and has been found to have potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, compounds structurally similar to "1-(4-Fluorobenzyl)-3-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)urea" have been explored for their biological activities. For example, tetrandrine derivatives have shown significant anti-cancer activity. A study by Lan et al. (2018) explored tetrandrine derivatives and found that they possess moderate to strong anti-proliferative activities against various human cell lines, indicating potential applications in cancer therapy (Lan et al., 2018).

Chemical Synthesis and Material Science

In the realm of chemical synthesis, the fluoro-benzyl and tetrahydroquinoline components of the compound could be utilized in the synthesis of complex molecules. For instance, Peng and Zhu (2001) discussed reactions involving N-benzylpyridinium and N-benzylisoquinolinium ylides with ethyl 3-fluoro-3-(fluoroalkyl)acrylates, leading to fluoroalkyl-substituted indolizine and pyrrolo[2,1-a]isoquinoline derivatives, which could have implications in material science and pharmaceuticals (Peng & Zhu, 2001).

Fluorescence Studies

Fluorophores derived from similar structural frameworks have been studied for their fluorescence properties, which could be relevant in developing fluorescent markers or probes in biological research. Singh and Singh (2007) synthesized novel fluorophores and investigated their fluorescence in various solvents, suggesting potential applications in labeling and detection technologies (Singh & Singh, 2007).